Cas no 2171175-64-5 (tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride)

• Product Name: tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride
• CAS No: 2171175-64-5
• MF: C₁₄H₂₅ClN₄O₃
• MW: 332.826302289963
• CID: 5792370
• PubChem ID: 165591287
• Update Time: 2025-06-08

tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2171175-64-5
• EN300-1472382
• tert-butyl N-(1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1H-pyrazol-3-yl)carbamate hydrochloride
• tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride

• Inchi： 1S/C14H24N4O3.ClH/c1-14(2,3)21-13(19)16-12-5-6-18(17-12)9-10-7-11(20-4)8-15-10;/h5-6,10-11,15H,7-9H2,1-4H3,(H,16,17,19);1H/t10-,11-;/m0./s1
• InChI Key： LNQKAWKUKVLZSV-ACMTZBLWSA-N
• SMILES： Cl.O(C)[C@@H]1CN[C@H](CN2C=CC(NC(=O)OC(C)(C)C)=N2)C1

Computed Properties

• Exact Mass: 332.1615184g/mol
• Monoisotopic Mass: 332.1615184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų

Additional information on tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride

Introduction to Tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride, with the CAS number 2171175-64-5, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, its synthesis, biological activities, and the latest research findings that underscore its importance in the field.

The molecular structure of tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride is characterized by a pyrazole core linked to a pyrrolidine moiety. The presence of a hydrochloride salt form indicates its solubility in aqueous solutions, which is a critical factor for its formulation and application in biological assays. The stereochemistry of the pyrrolidine ring, specifically the (2S,4S) configuration, adds an additional layer of complexity and specificity to its interactions with biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The pyrazole scaffold is known for its versatility in drug design, often serving as a key pharmacophore in therapeutic agents. The incorporation of a methyl group at the 2-position of the pyrrolidine ring and a carbamate group at the 3-position of the pyrazole ring enhances the compound's potential for binding to specific enzymes or receptors. This structural design has been hypothesized to contribute to its pharmacological activity.

One of the most compelling aspects of tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride is its potential role in inhibiting key enzymes involved in cancer progression. Preliminary studies have suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are often overexpressed in tumor cells. By modulating these enzymes, the compound could potentially disrupt signaling pathways that promote cell proliferation and survival.

The synthesis of this compound involves multiple steps, including the formation of the pyrazole ring and the subsequent functionalization with the pyrrolidine side chain. The stereochemical integrity at the chiral centers is crucial for achieving the desired biological activity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, have been employed to ensure high enantiomeric purity. These techniques are essential for developing compounds that exhibit specific stereoselective interactions with biological targets.

The pharmacokinetic properties of tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride have also been extensively studied. In vitro and in vivo experiments have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding how the compound behaves within the body and for optimizing its therapeutic efficacy. For instance, data suggest that the hydrochloride salt form enhances solubility, which could improve oral bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride and its target proteins. Molecular docking simulations have been particularly useful in identifying key residues on the enzyme surface that interact with the compound's pharmacophores. These insights have guided further modifications to enhance binding affinity and selectivity.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies have been conducted to assess the toxicological profile of this compound. Initial findings indicate that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, additional studies are needed to fully characterize its safety profile across different populations.

The impact of this compound on drug discovery extends beyond cancer therapy. Researchers are exploring its potential applications in other therapeutic areas, such as neurodegenerative diseases and infectious disorders. The structural features of tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride, particularly its ability to interact with multiple targets, makes it a versatile scaffold for designing novel therapeutics.

In conclusion, tert-butyl N-(1-{(2S,4S)-4-methoxypyrrolidin-2-ylmethyl}-1H-pyrazol-3-yl)carbamate hydrochloride, identified by CAS number 2171175-64-5, represents a significant advancement in chemical biology due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential. As our understanding of biological pathways grows, compounds like this are poised to play a crucial role in shaping future treatments for various diseases.